Cas no 6118-22-5 (1-Propanol, 3-(ethenyloxy)-)

1-Propanol, 3-(ethenyloxy)- structure
1-Propanol, 3-(ethenyloxy)- structure
Product Name:1-Propanol, 3-(ethenyloxy)-
CAS No:6118-22-5
MF:C5H10O2
MW:102.131701946259
CID:489485
PubChem ID:4421761
Update Time:2025-04-19

1-Propanol, 3-(ethenyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3-(ethenyloxy)-
    • 3-ethenoxypropan-1-ol
    • 3-(Vinyloxy)propan-1-ol
    • 6118-22-5
    • 3-vinyloxy-propan-1-ol
    • AKOS024366935
    • SCHEMBL63508
    • trimethylene glycol monovinyl ether
    • DTXSID10403124
    • Inchi: 1S/C5H10O2/c1-2-7-5-3-4-6/h2,6H,1,3-5H2
    • InChI Key: OJXVWULQHYTXRF-UHFFFAOYSA-N
    • SMILES: O(C=C)CCCO

Computed Properties

  • Exact Mass: 102.0681
  • Monoisotopic Mass: 102.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 4
  • Complexity: 43.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 0.928
  • Boiling Point: 162°C at 760 mmHg
  • Flash Point: 61.7°C
  • Refractive Index: 1.426
  • PSA: 29.46
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